Cas no 1242260-12-3 (Ethyl 4-bromoquinoline-3-carboxylate)

• Product Name: Ethyl 4-bromoquinoline-3-carboxylate
• CAS No: 1242260-12-3
• MF: C₁₂H₁₀BrNO₂
• MW: 280.117302417755
• MDL: MFCD16987479
• CID: 1024079
• PubChem ID: 49758150
• Update Time: 2025-05-21

Ethyl 4-bromoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromoquinoline-3-carboxylate
• 4-bromo-3-Quinolinecarboxylic acid ethyl ester
• 4-Bromoquinoline-3-carboxylic acid ethyl ester
• ACT10596
• ANW-62690
• CTK8B9544
• MolPort-017-263-302
• QC-8356
• BS-49621
• CS-0159508
• SCHEMBL20495354
• E76152
• 1242260-12-3
• DTXSID30677901
• DA-19548
• 3-Quinolinecarboxylic acid, 4-bromo-, ethyl ester
• Ethyl4-bromoquinoline-3-carboxylate
• SB71660

• MDL： MFCD16987479
• Inchi： 1S/C12H10BrNO2/c1-2-16-12(15)9-7-14-10-6-4-3-5-8(10)11(9)13/h3-7H,2H2,1H3
• InChI Key： OBEYLZVYBCUODM-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=CN=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 278.98949g/mol
• Monoisotopic Mass: 278.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 355.0±22.0 °C at 760 mmHg
• Flash Point: 168.5±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 4-bromoquinoline-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 4-bromoquinoline-3-carboxylate

Ethyl 4-bromoquinoline-3-carboxylate (CAS No. 1242260-12-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromoquinoline-3-carboxylate (CAS No. 1242260-12-3) is a significant intermediate in the realm of pharmaceutical synthesis, playing a pivotal role in the development of novel therapeutic agents. This compound, characterized by its brominated quinoline core structure, has garnered considerable attention due to its utility in constructing complex molecular frameworks essential for drug discovery.

The structural motif of Ethyl 4-bromoquinoline-3-carboxylate combines the aromatic stability of the quinoline ring system with the reactivity provided by the ester and bromine substituents. This unique combination makes it an invaluable building block for medicinal chemists seeking to design molecules with enhanced pharmacological properties. The presence of the bromine atom at the 4-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing biaryl and heteroaryl systems, respectively.

In recent years, there has been a surge in research focusing on quinoline derivatives due to their broad spectrum of biological activities. These derivatives have shown promise in treating various diseases, including infectious diseases, cancer, and neurological disorders. The< strong>Ethyl 4-bromoquinoline-3-carboxylate CAS No. 1242260-12-3 serves as a key precursor in synthesizing these derivatives, enabling researchers to explore novel chemical entities with improved efficacy and reduced toxicity.

One of the most compelling applications of Ethyl 4-bromoquinoline-3-carboxylate is in the development of antiviral agents. Quinoline-based compounds have a long history of use in combating viral infections, with chloroquine being a notable example. The introduction of bromine at the 4-position enhances the metabolic stability and binding affinity of these compounds towards viral targets. For instance, recent studies have demonstrated that quinoline derivatives bearing a bromine substituent exhibit potent activity against RNA viruses by inhibiting viral polymerase enzymes.

The pharmaceutical industry has also leveraged Ethyl 4-bromoquinoline-3-carboxylate CAS No. 1242260-12-3 in the synthesis of anticancer agents. Quinoline derivatives have been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines. The bromine atom at the 4-position facilitates further derivatization, allowing chemists to tailor the molecular structure for optimal biological activity. Notably, several quinoline-based drugs currently in clinical trials have demonstrated significant anticancer effects by targeting specific pathways involved in tumor growth and survival.

Furthermore, the< strong>Ethyl 4-bromoquinoline-3-carboxylate CAS No. 1242260-12-3 has found utility in designing neuroprotective agents. Emerging research suggests that quinoline derivatives can cross the blood-brain barrier and exert neuroprotective effects against neurodegenerative diseases such as Alzheimer's and Parkinson's. The bromine substituent enhances the lipophilicity of these compounds, facilitating their penetration into neural tissues. Preclinical studies have shown that certain quinoline derivatives can mitigate neuroinflammation and protect against oxidative stress, thereby slowing disease progression.

The synthetic versatility of Ethyl 4-bromoquinoline-3-carboxylate extends beyond pharmaceutical applications. It is also widely used in materials science for developing organic electronic materials, such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The bromine atom enables post-functionalization via transition-metal-catalyzed reactions, allowing for the creation of complex polymers and small molecules with tailored optoelectronic properties.

In conclusion, Ethyl 4-bromoquinoline-3-carboxylate (CAS No. 1242260-12-3) is a multifaceted compound with far-reaching implications in pharmaceuticals and materials science. Its unique structural features make it an indispensable tool for chemists engaged in drug discovery and material innovation. As research continues to uncover new applications for this compound, its significance is only expected to grow, driving advancements across multiple scientific disciplines.